2-(4-benzyl-1-piperazinyl)-1H-benzimidazole

• IUPAC Name: 2-(4-benzylpiperazin-1-yl)-1H-benzimidazole
• InChI: InChI=1S/C18H20N4/c1-2-6-15(7-3-1)14-21-10-12-22(13-11-21)18-19-16-8-4-5-9-17(16)20-18/h1-9H,10-14H2,(H,19,20)
• InChI Key: NNEUOOZOWHIWQD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C18H20N4
• Molecular Weight: 292.4 g/mol

Description

2-(4-benzyl-1-piperazinyl)-1H-benzimidazole, also known as BBPI, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. BBPI is a heterocyclic compound that is composed of a benzimidazole ring and a piperazine ring with a benzyl group attached to the piperazine ring.

Mechanism of Action

The mechanism of action of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole is not fully understood, but it is believed to involve the binding of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole to specific receptors in the body. 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole has been shown to have a high affinity for certain serotonin receptors, which may be responsible for its potential therapeutic effects.
Biochemical and Physiological Effects:
2-(4-benzyl-1-piperazinyl)-1H-benzimidazole has been shown to have a number of biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole can inhibit the uptake of serotonin and dopamine, which may be responsible for its potential antidepressant effects. In vivo studies have shown that 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole can reduce anxiety-like behavior in mice and rats, suggesting that it may have potential as an anxiolytic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole for use in lab experiments is its high potency and selectivity for certain receptors. This makes it a useful tool for studying the function of these receptors in vitro and in vivo. However, one of the limitations of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole. One area of research is the development of new analogs of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole with improved potency and selectivity for specific receptors. Another area of research is the investigation of the potential therapeutic effects of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole in various disease models, such as depression and anxiety disorders. Additionally, 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole may have potential as a tool for studying the function of specific receptors in the brain and other tissues.

Synthesis Methods

The synthesis of 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole involves the reaction of 4-benzylpiperazine with o-phenylenediamine in the presence of a suitable catalyst. The reaction proceeds through a series of steps that involve the formation of an intermediate compound, which is then converted into 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole through a cyclization reaction.

Scientific Research Applications

2-(4-benzyl-1-piperazinyl)-1H-benzimidazole has been studied extensively for its potential use in various scientific research applications. One of the main areas of research has been in the field of drug discovery, where 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole has been investigated as a potential lead compound for the development of new drugs. 2-(4-benzyl-1-piperazinyl)-1H-benzimidazole has also been studied for its potential use as a fluorescent probe for the detection of metal ions.